Cas no 2227862-16-8 (rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine)
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine
- 2227862-16-8
- EN300-1734717
-
- Inchi: 1S/C13H16N2/c1-8-13(10-7-11(10)14)9-5-3-4-6-12(9)15(8)2/h3-6,10-11H,7,14H2,1-2H3/t10-,11-/m1/s1
- InChI Key: DRSNSFOJRDJBBK-GHMZBOCLSA-N
- SMILES: N[C@@H]1C[C@H]1C1C2C=CC=CC=2N(C)C=1C
Computed Properties
- Exact Mass: 200.131348519g/mol
- Monoisotopic Mass: 200.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 31Ų
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1734717-1g |
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine |
2227862-16-8 | 1g |
$1599.0 | 2023-09-20 | ||
| Enamine | EN300-1734717-5g |
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine |
2227862-16-8 | 5g |
$4641.0 | 2023-09-20 | ||
| Enamine | EN300-1734717-10g |
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine |
2227862-16-8 | 10g |
$6882.0 | 2023-09-20 | ||
| Enamine | EN300-1734717-0.05g |
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine |
2227862-16-8 | 0.05g |
$1344.0 | 2023-09-20 | ||
| Enamine | EN300-1734717-0.1g |
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine |
2227862-16-8 | 0.1g |
$1408.0 | 2023-09-20 | ||
| Enamine | EN300-1734717-0.25g |
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine |
2227862-16-8 | 0.25g |
$1472.0 | 2023-09-20 | ||
| Enamine | EN300-1734717-0.5g |
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine |
2227862-16-8 | 0.5g |
$1536.0 | 2023-09-20 | ||
| Enamine | EN300-1734717-1.0g |
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine |
2227862-16-8 | 1g |
$1599.0 | 2023-05-23 | ||
| Enamine | EN300-1734717-2.5g |
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine |
2227862-16-8 | 2.5g |
$3136.0 | 2023-09-20 | ||
| Enamine | EN300-1734717-5.0g |
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine |
2227862-16-8 | 5g |
$4641.0 | 2023-05-23 |
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine
Racemic (1R,2S)-2-(1,2-Dimethyl-1H-indol-3-yl)cyclopropanamine: A Comprehensive Overview
Racemic (1R,2S)-2-(1,2-Dimethyl-1H-indol-3-yl)cyclopropanamine is a structurally complex organic compound with the CAS registry number NO 2227862-16-8. This compound belongs to the class of indole derivatives and features a cyclopropane ring fused with an indole moiety. The indole structure is a bicyclic compound consisting of a benzene ring fused to a pyrrole ring, which is a common feature in many bioactive molecules. The presence of the cyclopropane ring introduces unique electronic and steric properties, making this compound interesting for both academic and industrial research.
The indole derivatives have been extensively studied due to their wide range of biological activities. They are known to exhibit anti-inflammatory, anticancer, and antimicrobial properties. The cyclopropane ring in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties such as bioavailability and stability. Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design, particularly in the development of kinase inhibitors and GPCR modulators.
The synthesis of (1R,2S)-configured compounds is often challenging due to the need for high enantiomeric purity. However, advancements in asymmetric catalysis and stereochemistry have made it possible to synthesize such compounds with high efficiency. The racemic form of this compound can be resolved into its enantiomers using techniques such as chiral chromatography or enzymatic resolution, which are critical steps in drug development.
In terms of applications, indole-based compounds are widely used in medicinal chemistry as scaffolds for drug discovery. The cyclopropane ring in this compound can act as a rigidifying element, potentially improving the binding affinity of the molecule to its target protein. Recent research has shown that such rigid structures can enhance the potency and selectivity of bioactive molecules.
The biological evaluation of this compound has revealed promising results in preclinical studies. It has shown potential as a modulator of various cellular pathways involved in diseases such as cancer and neurodegenerative disorders. The indole moiety is known to interact with several receptors and enzymes, making it a versatile platform for therapeutic intervention.
From a synthetic perspective, the preparation of racemic (1R,2S)-configured compounds involves multi-step synthesis with careful control over stereochemistry at each step. Techniques such as Sharpless asymmetric epoxidation or Evans' aldol reaction can be employed to achieve the desired stereochemical outcome.
In conclusion, racemic (1R,2S)-configured indole derivatives with a cyclopropane ring represent an exciting area of research with potential applications in drug discovery and materials science. Their unique structural features make them valuable tools for exploring novel therapeutic strategies and advancing our understanding of molecular interactions.
2227862-16-8 (rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)